Cas no 22191-30-6 (2H-1,4-Benzothiazine-3(4H)-thione)

• Product Name: 2H-1,4-Benzothiazine-3(4H)-thione
• CAS No: 22191-30-6
• MF: C₈H₇NS₂
• MW: 181.27787899971
• CID: 258332
• PubChem ID: 773981
• Update Time: 2025-04-19

2H-1,4-Benzothiazine-3(4H)-thione Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine-3(4H)-thione
• 4H-1,4-benzothiazine-3-thione
• MFCD02082224
• MLS001007153
• HMS1646G21
• 3,4-dihydro-2H-1,4-benzothiazine-3-thione
• SMR000352411
• 12N-331S
• AO-476/42169340
• NCGC00246017-01
• CHEMBL1489650
• AQWCHSYEHJCCNU-UHFFFAOYSA-N
• EU-0029991
• HMS2738F17
• AKOS001036212
• SCHEMBL88687
• 22191-30-6
• DTXSID30176727
• Z56784709

• Inchi： 1S/C8H7NS2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
• InChI Key： AQWCHSYEHJCCNU-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 181.00211
• Monoisotopic Mass: 181.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.739
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines